2,4-dichloro-5-methyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzenesulfonamide

• IUPAC Name: 2,4-dichloro-5-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H19Cl2NO3S2/c1-10-8-14(13(16)9-12(10)15)22(18,19)17-4-7-21-11-2-5-20-6-3-11/h8-9,11,17H,2-7H2,1H3
• InChI Key: DOGVYQRPWBKRNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCCSC2CCOCC2
• Molecular Formula: C14H19Cl2NO3S2
• Molecular Weight: 384.3 g/mol

Description

2,4-dichloro-5-methyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H19Cl2NO3S2 and its molecular weight is 384.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antibacterial and Antifungal Properties : A study on the synthesis of new pyrazoline and pyrazole derivatives, including compounds bearing benzenesulfonamide moieties, demonstrated antimicrobial activity against both gram-negative and gram-positive bacteria, as well as yeast-like fungi. This suggests potential applications in developing new antimicrobial agents (Hassan, 2013).

Anticancer and Anti-HCV Activity

• Anticancer and Anti-HCV Agents : Research on celecoxib derivatives, including those incorporating benzenesulfonamide, has shown promising anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This highlights the potential for compounds with benzenesulfonamide to be developed into therapeutic agents for various diseases, including cancer and hepatitis C (Küçükgüzel et al., 2013).

Antidiabetic Applications

• Antidiabetic Agents : A study on the synthesis and biological evaluation of fluoropyrazolesulfonylurea and thiourea derivatives as potential antidiabetic agents indicated significant antidiabetic activity. This research suggests that compounds with sulfonamide groups may have applications in treating diabetes (Faidallah et al., 2016).

Herbicidal Activity

• Herbicidal Applications : Research on N-(2-pyrazolin-1-ylformyl) benzenesulfonamides has uncovered herbicidal activity, particularly post-emergence activity on dicotyledonous weed species. This indicates potential applications in agriculture for weed control (Eussen et al., 1990).